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Compound of Interest

Compound Name: 2-Bromo-1-phenyl-pentan-1-one

Cat. No.: B138646

This technical guide provides a comprehensive overview of 2-Bromo-1-phenyl-pentan-1-one,
a key intermediate in organic and pharmaceutical chemistry. The document details its
molecular structure, physicochemical properties, and a representative synthesis protocol,
tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Properties

2-Bromo-1-phenyl-pentan-1-one, also known as 2-bromovalerophenone, is a brominated
aromatic ketone.[1] Its structure consists of a pentanone chain with a phenyl group attached to
the first carbon (C1) and a bromine atom at the second carbon (C2).[1][2][3] This compound is
typically a bright yellow oily liquid at room temperature.[1][4][5]

The core molecular structure comprises a central carbonyl group, an adjacent bromine atom
which makes the alpha-carbon electrophilic, and a phenyl ring. This arrangement of functional
groups is pivotal to its reactivity, particularly in nucleophilic substitution reactions.

Below is a summary of its key quantitative properties:
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Property Value Source
Molecular Formula C11H13BrO [11[4]15]16]
Molecular Weight 241.12 g/mol [11051[7]
CAS Number 49851-31-2 [1][5]
Appearance Bright yellow oily liquid [1114]
Boiling Point 94-96 °C at 0.25 Torr [1][4][6]
Density Approximately 1.310 g/cm?3 [1114]
Exact Mass 240.01498 Da [7]
XLogP3 3.7 [11[7]

Experimental Protocols

Synthesis of 2-Bromo-1-phenyl-pentan-1-one:

A common method for the synthesis of 2-Bromo-1-phenyl-pentan-1-one involves the
bromination of 1-phenyl-1-pentanone. The following is a representative experimental protocol:

» Reactant Preparation: In a reaction flask at room temperature, 16.2 g (0.1 mol) of 1-phenyl-
1-pentanone and 30.9 g (0.3 mol) of sodium bromide are combined and stirred until evenly
mixed.[4]

 Acidification: To the mixture, 24 g (0.2 mol) of 30% hydrochloric acid is added.[4]

e Oxidation and Bromination: 19 g (0.15 mol) of hydrogen peroxide is added dropwise to the
stirring mixture. The reaction is allowed to proceed for 1-2 hours.[4]

o Workup: Once the reaction is complete, stirring is ceased, and the mixture is allowed to
separate into layers. The organic layer is washed sequentially with a saturated sodium
carbonate solution and a saturated saline solution.[4]

 Purification: The organic phases are combined, concentrated, and dried to yield the final
product, 2-Bromo-1-phenyl-pentan-1-one, as a bright yellow oily liquid.[4]
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Chemical Reactivity and Applications

The presence of both a carbonyl group and a bromine atom makes 2-Bromo-1-phenyl-
pentan-1-one a versatile reagent in organic synthesis.[1] It serves as a precursor for the
synthesis of various pharmaceuticals, including psychoactive substances, and heterocyclic
compounds such as pyridines and pyrimidines.[1][4] Its reactivity also allows for its use in
polymer synthesis.[1][4] Key reactions include:

» Nucleophilic Substitution: The bromine atom can be readily displaced by nucleophiles.
e Reduction: The carbonyl group can be reduced to a hydroxyl group.

» Oxidation: The compound can be oxidized to form a carboxylic acid.[1]

Visualization of Molecular Structure

The following diagram illustrates the key functional groups and their connectivity in the 2-
Bromo-1-phenyl-pentan-1-one molecule.
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Diagram of 2-Bromo-1-phenyl-pentan-1-one's functional groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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